Cas no 1355016-69-1 (Propanoic acid, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methyl-, compd. with piperidine (1:1))

• Product Name: Propanoic acid, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methyl-, compd. with piperidine (1:1)
• CAS No: 1355016-69-1
• MF: C₂₂H₂₆ClNO₄
• MW: 403.89914560318
• CID: 6137406
• PubChem ID: 129317500
• Update Time: 2025-11-01

Propanoic acid, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methyl-, compd. with piperidine (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methyl-, compd. with piperidine (1:1)
• piperidinium 2-(4-(4-chlorobenzoyl)phenoxy)-2-methylpropanoate
• piperidinium2-(4-(4-chlorobenzoyl)phenoxy)-2-methylpropanoate
• AKOS032960658
• 1355016-69-1

• Inchi： 1S/C17H15ClO4.C5H11N/c1-17(2,16(20)21)22-14-9-5-12(6-10-14)15(19)11-3-7-13(18)8-4-11;1-2-4-6-5-3-1/h3-10H,1-2H3,(H,20,21);6H,1-5H2
• InChI Key： ZOUVEFSEYVSKJM-UHFFFAOYSA-N
• SMILES： C1CCNCC1.C(C1C=CC(Cl)=CC=1)(C1C=CC(OC(C)(C)C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 402.1472110g/mol
• Monoisotopic Mass: 402.1472110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų

Additional information on Propanoic acid, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methyl-, compd. with piperidine (1:1)

Propanoic Acid, 2-[4-(4-Chlorobenzoyl)Phenoxy]-2-Methyl-, Compd. with Piperidine (1:1): A Comprehensive Overview

Propanoic acid, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methyl-, compd. with piperidine (1:1) is a complex organic compound with the CAS registry number 1355016-69-1. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a propanoic acid core with a substituted phenoxy group and a piperidine component, creating a balanced structure that offers both stability and reactivity.

The structural complexity of this compound arises from the presence of multiple functional groups, including the phenoxy group, the chlorobenzoyl moiety, and the piperidine ring. These groups contribute to the compound's ability to participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents.

One of the key areas of research involving this compound is its role in drug design. The phenoxy group and chlorobenzoyl substituent are known to enhance pharmacokinetic properties such as solubility and bioavailability. This makes the compound an attractive candidate for use in drug delivery systems. Additionally, the piperidine component introduces nitrogen into the structure, which can facilitate hydrogen bonding and improve the compound's interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound in various biological systems. For instance, molecular docking studies have revealed potential binding affinities for certain protein targets, suggesting its utility in inhibiting enzymes or modulating receptor activity. These findings underscore the importance of further experimental validation to explore its therapeutic potential fully.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitution and condensation processes. The use of piperidine as a co-component ensures that the final product maintains a stable configuration, which is crucial for its intended applications. Researchers have also explored alternative synthetic pathways to optimize yield and purity, reflecting the ongoing efforts to improve manufacturing efficiency.

The physical properties of this compound are equally noteworthy. Its melting point and boiling point are within ranges that make it suitable for various laboratory techniques, including chromatography and spectroscopy. Furthermore, its solubility in common organic solvents facilitates its use in reaction mixtures and analytical procedures.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under specific conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidation reactions. These processes not only provide insights into its stability but also guide strategies for waste management and disposal.

In conclusion, Propanoic acid, 2-[4-(4-chlorobenzoyl)phenoxy]-2-methyl-, compd. with piperidine (1:1) represents a versatile molecule with diverse applications across multiple disciplines. Its structural complexity, combined with recent research findings, positions it as a promising candidate for future innovations in pharmaceuticals and related fields.